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Compound of Interest

Compound Name: antimycin A1

Cat. No.: B016430 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Antimycin A is a potent inhibitor of the mitochondrial electron transport chain, specifically

targeting Complex III (cytochrome c reductase).[1] This inhibition disrupts cellular respiration

and leads to the generation of reactive oxygen species (ROS).[1] Due to its mechanism of

action, Antimycin A is widely used in research to study mitochondrial function, induce

apoptosis, and investigate cellular metabolic pathways.[1] This document provides a detailed

protocol for the preparation, storage, and handling of a stock solution of Antimycin A in dimethyl

sulfoxide (DMSO).

Physicochemical Data
A summary of the key quantitative data for Antimycin A is presented in the table below for easy

reference.
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Property Value References

Molecular Formula C₂₈H₄₀N₂O₉ [1][2]

Molecular Weight 548.6 g/mol [1][2][3]

Appearance Powder

Solubility in DMSO ≥ 35 mg/mL [1][4]

Solubility in Ethanol 50 mg/mL [1]

CAS Number 1397-94-0 [1][2]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 15 mM Antimycin A stock solution in DMSO.

3.1. Materials

Antimycin A powder (lyophilized)[1]

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves[5]

3.2. Safety Precautions

Antimycin A is highly toxic if swallowed, inhaled, or in contact with skin.[6][7] Handle with

extreme care in a well-ventilated area or a chemical fume hood.[8]
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Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.[5]

Consult the Safety Data Sheet (SDS) for complete safety information before handling.[5][6]

[8]

Dispose of waste according to institutional and local regulations.[5]

3.3. Preparation Workflow
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Preparation

Storage

Start: Equilibrate Antimycin A to Room Temp.

1. Weigh 10 mg of
Antimycin A Powder

2. Add 1.2 mL of DMSO to the powder

3. Vortex thoroughly until
 a clear solution is formed

4. Aliquot into sterile,
light-protected tubes

5. Store aliquots at -20°C

End: Ready for experimental use

Click to download full resolution via product page

Caption: Workflow for preparing an Antimycin A stock solution.
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3.4. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of lyophilized Antimycin A powder to equilibrate

to room temperature to prevent condensation.

Calculation: To prepare a 15 mM stock solution, the following calculation is used:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (mL) = (0.010 g / (0.015 mol/L * 548.6 g/mol )) * 1000 mL/L ≈ 1.21 mL

For practical purposes, reconstitute 10 mg of Antimycin A in 1.2 mL of DMSO.[1][4]

Weighing: Carefully weigh 10 mg of Antimycin A powder in a suitable container.

Dissolving: Add 1.2 mL of DMSO to the powder.[1][4]

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution.

Storage and Stability
Lyophilized Powder: Store the lyophilized Antimycin A powder at -20°C, desiccated. In this

form, it is stable for up to 24 months.[1][4]

Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted into small,

single-use volumes to avoid repeated freeze-thaw cycles.[1][4] Store these aliquots at -20°C.

Solution Stability: The stock solution in DMSO is stable for at least 3 months when stored

properly at -20°C.[1][4] While the exact stability in DMSO has not been definitively

established by all suppliers, it is expected to be comparable to solutions in ethanol.

Mechanism of Action
Antimycin A functions by inhibiting the mitochondrial electron transport chain at Complex III.[1]

This action blocks the oxidation of ubiquinol and disrupts the Q-cycle, effectively halting cellular

respiration.[1] This process also leads to an increase in the production of mitochondrial reactive

oxygen species (ROS).
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Caption: Antimycin A inhibits Complex III of the electron transport chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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